Cas no 329928-04-3 ((3-Chloro-4-ethoxyphenyl)methanamine)

• Product Name: (3-Chloro-4-ethoxyphenyl)methanamine
• CAS No: 329928-04-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD09754459
• CID: 2186901
• PubChem ID: 591671
• Update Time: 2025-05-20

(3-Chloro-4-ethoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-ethoxy-benzenemethanamine
• (3-Chloro-4-ethoxyphenyl)methanamine
• UYKPNTVWIUIXFD-UHFFFAOYSA-N
• 4-ethoxy-3-chloro-benzylamine
• Benzenemethanamine, 3-chloro-4-ethoxy-
• (3-Chloro-4-ethoxyphenyl)methanamine #
• Methanamine, (3-chloro-4-ethoxyphenyl)-

• MDL： MFCD09754459
• Inchi： 1S/C9H12ClNO/c1-2-12-9-4-3-7(6-11)5-8(9)10/h3-5H,2,6,11H2,1H3
• InChI Key： UYKPNTVWIUIXFD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 279.5±25.0 °C at 760 mmHg
• Flash Point: 122.9±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3-Chloro-4-ethoxyphenyl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-Chloro-4-ethoxyphenyl)methanamine

Comprehensive Guide to (3-Chloro-4-ethoxyphenyl)methanamine (CAS No. 329928-04-3): Properties, Applications, and Market Insights

(3-Chloro-4-ethoxyphenyl)methanamine, with the CAS number 329928-04-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This aromatic amine derivative is characterized by its unique molecular structure, featuring a chloro and ethoxy substitution on the benzene ring, which imparts distinct chemical properties. Researchers and industry professionals often search for 329928-04-3 suppliers, (3-Chloro-4-ethoxyphenyl)methanamine synthesis methods, and its pharmaceutical intermediates applications, making it a compound of high relevance in modern chemistry.

The compound's molecular formula is C₉H₁₂ClNO, with a molecular weight of 185.65 g/mol. Its structural features, including the chloro group and ethoxy group, contribute to its reactivity and potential applications. The presence of the methanamine moiety makes it a valuable building block in the synthesis of more complex molecules. Recent trends in drug discovery and agrochemical development have increased the demand for such intermediates, as they serve as crucial precursors in the creation of biologically active compounds.

One of the most searched topics related to 329928-04-3 is its role in medicinal chemistry. The compound's structure suggests potential as an intermediate in the synthesis of central nervous system (CNS) drugs or antimicrobial agents. Researchers are particularly interested in how modifications to its core structure might yield compounds with enhanced biological activity. The ethoxy group in particular is known to influence pharmacokinetic properties, making it a valuable feature in drug design.

From a synthetic chemistry perspective, (3-Chloro-4-ethoxyphenyl)methanamine can be prepared through several routes, including the reduction of corresponding nitriles or nitro compounds. The choice of synthetic pathway often depends on factors such as yield optimization, purity requirements, and scale-up feasibility. Many researchers search for efficient synthesis of 329928-04-3 or purification methods for (3-Chloro-4-ethoxyphenyl)methanamine, reflecting the practical challenges in working with this compound.

The compound's physical properties are also of significant interest. It typically appears as a light yellow to brown crystalline powder with moderate solubility in organic solvents. Understanding these properties is crucial for its handling and application in various processes. Questions about 329928-04-3 solubility and storage conditions are common among first-time users of this chemical.

In the agrochemical sector, (3-Chloro-4-ethoxyphenyl)methanamine has shown promise as a potential intermediate for crop protection agents. The combination of halogen and alkoxy substituents on the aromatic ring is a structural motif found in several classes of pesticides and herbicides. This has led to increased research into its derivatives and their biological activities against various agricultural pests.

The global market for fine chemical intermediates like 329928-04-3 has been growing steadily, driven by the expanding pharmaceutical and agrochemical industries. Market analysis searches reveal interest in (3-Chloro-4-ethoxyphenyl)methanamine price trends and supply chain dynamics, particularly from regions with strong chemical manufacturing capabilities such as Asia and Europe.

Quality control is another critical aspect when working with CAS 329928-04-3. Analytical methods such as HPLC analysis, GC-MS characterization, and NMR spectroscopy are essential for verifying the compound's purity and identity. Researchers frequently look for 329928-04-3 analytical data or spectral references to ensure they're working with material of appropriate quality for their applications.

From a regulatory standpoint, while (3-Chloro-4-ethoxyphenyl)methanamine itself is not classified as hazardous under major chemical regulations, proper handling procedures should always be followed. Safety data sheets provide important information about personal protective equipment recommendations and first aid measures, which are among the top queries related to this compound.

The future research directions for 329928-04-3 appear promising, with potential applications expanding into materials science and specialty chemicals. Its structural features make it a candidate for incorporation into advanced materials or as a component in catalysis systems. These emerging applications contribute to the compound's growing importance in chemical research and development.

For those seeking to purchase (3-Chloro-4-ethoxyphenyl)methanamine, it's important to consider factors such as supplier reliability, batch-to-batch consistency, and technical support availability. The compound is typically available in research quantities from specialty chemical suppliers, with some offering custom synthesis services for larger-scale requirements.

In conclusion, CAS 329928-04-3 represents an important building block in modern chemical synthesis with diverse applications across multiple industries. Its unique structural features and synthetic versatility continue to make it a compound of significant interest to researchers and industrial chemists alike. As new applications emerge and synthetic methodologies advance, the importance of (3-Chloro-4-ethoxyphenyl)methanamine in chemical research is likely to grow further in the coming years.